N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C25H30N4O5S2/c1-6-32-19-12-17(13-20(33-7-2)22(19)34-8-3)23(31)27-24-28-29-25(36-24)35-14-21(30)26-18-11-9-10-15(4)16(18)5/h9-13H,6-8,14H2,1-5H3,(H,26,30)(H,27,28,31)
• InChI Key: NCWXHMXDTZYRIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C25H30N4O5S2
• Molecular Weight: 530.7 g/mol

Description

The compound contains several functional groups including an amine group, a thiadiazole ring, and an amide group. The presence of these functional groups suggests that the compound could have various chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through condensation reactions or cyclization reactions. For example, thiophene derivatives, which share a similar sulfur-containing ring structure, can be synthesized through Gewald reactions.

Molecular Structure Analysis

The compound’s structure includes a thiadiazole ring, which is a five-membered ring containing three nitrogen atoms and two carbon atoms. It also contains an amide group attached to a benzene ring, which could potentially participate in hydrogen bonding and π-π stacking interactions.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the functional groups present. For example, the amine group could participate in nucleophilic substitution reactions, and the carbonyl group in the amide could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Synthesis and Characterization

The formation of 1,2,4-thiadiazoles, to which the compound is closely related, has been investigated through condensation reactions involving thiobenzamides. Forlani et al. (2000) elucidated the mechanism of thiadiazoles formation via the condensation of thiobenzamides and N-substituted thioureas, highlighting the role of spectroscopic properties and X-ray diffraction in determining structure Forlani et al., 2000.

Chemical Reactions and Mechanisms

Research by Forlani and Boga (2002) on the kinetics and mechanism of condensation reactions of thiobenzamides and N-substituted thioureas provided insights into the production of 1,2,4-thiadiazole derivatives, emphasizing the influence of dimethyl sulfoxide, halide ions, and an acidic catalyst on reaction rates Forlani & Boga, 2002.

Potential Applications

The compound's structure suggests its utility in synthesizing novel materials or acting as a precursor for pharmacologically active agents. While this specific compound's applications are not directly documented, related research on thiadiazoles and benzamides demonstrates their significance in medicinal chemistry, including the development of antitumor agents and the study of their mechanisms Palmer et al., 1996.

Photodynamic Therapy

Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine compounds, including thiadiazole derivatives, for photodynamic therapy, indicating the potential use of similar compounds in cancer treatment through Type II photosensitizers Pişkin et al., 2020.

Material Science Applications

Research into the synthesis and characterization of novel aromatic polyimides involving thiadiazole derivatives reveals the compound's relevance in creating high-performance materials with applications in electronics and aerospace due to their thermal stability and solubility properties Butt et al., 2005.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures are often involved in interactions with enzymes and receptors.

Safety and Hazards

While specific safety data for this compound is not available, compounds with similar structures can be hazardous. For example, N-(2,3-Dimethylphenyl)thiourea, a compound with a similar structure, is considered hazardous by the OSHA Hazard Communication Standard and is toxic if swallowed.

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. Given the presence of multiple functional groups, the compound could have interesting chemical and biological properties that could be explored.